Notoginsenoside-R6

• Molecular Formula: C48H82O19
• Molecular Weight: 963.2 g/mol
• InChI: InChI=1S/C48H82O19/c1-21(2)10-9-13-48(8,67-43-39(61)36(58)33(55)27(66-43)20-62-41-37(59)34(56)31(53)25(18-49)64-41)22-11-15-46(6)30(22)23(51)16-28-45(5)14-12-29(52)44(3,4)40(45)24(17-47(28,46)7)63-42-38(60)35(57)32(54)26(19-50)65-42/h10,22-43,49-61H,9,11-20H2,1-8H3/t22-,23+,24-,25+,26+,27+,28+,29-,30-,31+,32+,33+,34-,35-,36-,37+,38+,39+,40-,41+,42+,43-,45+,46+,47+,48-/m0/s1
• InChIKey: YPUHYSBFIMWSEC-OEHDJSDTSA-N

Notoginsenoside R6 (Ginsenoside Rg6): A Rare Protopanaxatriol Saponin from Panax notoginseng for Inflammation and Thrombosis Research

Notoginsenoside R6 (synonymous with Ginsenoside Rg6) is a protopanaxatriol (PPT)-type triterpene saponin derived primarily from steamed or black ginseng (Panax notoginseng) [1]. It is classified as a 'rare' ginsenoside due to its extremely low natural abundance, existing only in trace amounts in processed ginseng forms [2]. Its molecular formula is C₄₈H₈₂O₁₉ with a molecular weight of approximately 963.20 g/mol [3]. Unlike the major ginsenosides such as Rg1, Rb1, and Re, Notoginsenoside R6 is characterized by its potent immunomodulatory and anti-platelet aggregation profiles, distinguishing it for research applications in systemic inflammation, sepsis, and thrombosis [4].

Rare protopanaxatriol saponin from processed Panax notoginseng, distinct from major ginsenosides

Reported mechanism: IL-10 and miR-146a induction pathway, not shared by Rg1/Rb1/Re

Research context: systemic inflammation, sepsis, and thrombosis model studies

• [1] Matsuura H, Kasai R, Tanaka O, Saruwatari Y, Fuwa T, Zhou J. Further Studies on Dammarane-Saponins of Sanchi-Ginseng. Chem Pharm Bull. 1983;31(7):2281. View Source
• [2] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source
• [3] Plantaedb. Notoginsenoside R6. [cited 2026]. Molecular Weight: 963.20 g/mol. View Source
• [4] Kwon HW. Ginsenoside Rg6 Modulates Platelet Function and Thrombus Formation via Inhibition of Phosphoproteins. J Korean Soc Food Sci Nutr. 2020;49(3):229-235. View Source

Why Notoginsenoside R6 Cannot Be Replaced by Common Ginsenosides: Structural Rarity and Distinct Efficacy Profile

Simple substitution of Notoginsenoside R6 with common, abundant ginsenosides such as Rg1, Rb1, or Re is scientifically invalid for targeted applications. While these compounds share a core dammarane skeleton, Notoginsenoside R6 is a specific protopanaxatriol (PPT)-type rare ginsenoside that exists only in trace amounts in black ginseng, resulting from specific deglycosylation processes not present in major saponins [1]. Crucially, its unique chemical structure confers a distinct pharmacological fingerprint: Notoginsenoside R6 uniquely induces IL-10 and miR-146a as its primary anti-inflammatory mechanism, a pathway not engaged by Rg1, Rg3, or Re [2]. Furthermore, it possesses significant antiplatelet aggregation activity (IC₅₀ = 55.6 μM) against collagen-induced human platelets, a property not characterized for many major ginsenosides [3]. Procurement of generic ginsenoside mixtures or incorrect analogs will not replicate these specific mechanistic and functional outcomes.

IL-10/miR-146a pathway induced by Rg6 may not be replicated by common ginsenosides (Rg1, Rg3, Re).

Antiplatelet aggregation activity reported for Rg6 may not transfer to major ginsenosides; verify comparator profile.

Structural rarity from specific deglycosylation limits direct substitution with generic ginsenoside mixtures.

• [1] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source
• [2] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source
• [3] Kwon HW. Ginsenoside Rg6 Modulates Platelet Function and Thrombus Formation via Inhibition of Phosphoproteins. J Korean Soc Food Sci Nutr. 2020;49(3):229-235. View Source

Quantitative Differentiation Guide for Notoginsenoside R6: In Vitro and In Vivo Comparator Data

Superior Anti-Inflammatory Potency: TNF-α Suppression in BMDMs vs. Rg1, Rg3, and Re

Notoginsenoside R6 exhibits superior suppression of LPS-induced TNF-α production in bone marrow-derived macrophages (BMDMs) compared to other common ginsenosides. A direct head-to-head study demonstrated that at 10, 20, and 50 μM concentrations, Rg6 significantly reduced TNF-α levels more effectively than Rg1, Rg3, and Re [1]. The quantitative data from ELISA assays confirms that Rg6's activity was the greatest at all tested doses [1].

TNF-α suppression (BMDMs)

Head-to-head

Rg6: greatest inhibition at 10–50 μM
Comparators: Rg1, Rg3, Re – lower response

Supports cytokine-response screening context

Cell-type dependent; validate in target model

Evidence Dimension	Inhibition of LPS-induced TNF-α production
Target Compound Data	Rg6 (Notoginsenoside R6) at 10, 20, 50 μM significantly reduced TNF-α
Comparator Or Baseline	Ginsenoside Rg1, Ginsenoside Rg3, and Ginsenoside Re at 10, 20, 50 μM
Quantified Difference	Rg6 showed greatest inhibition at all tested doses (statistically significant, p<0.01, p<0.001)
Conditions	Bone marrow-derived macrophages (BMDMs) stimulated with LPS (100 ng/mL) for 18 h

Why This Matters

This data demonstrates that for researchers studying cytokine storm or sepsis, Notoginsenoside R6 is a significantly more potent tool than Rg1, Rg3, or Re for suppressing TNF-α, a key pro-inflammatory mediator.

• [1] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source

Unique Anti-Inflammatory Mechanism: Induction of IL-10 and miR-146a vs. Rg1, Rg3, Re

Notoginsenoside R6 employs a distinct anti-inflammatory mechanism not observed with common ginsenosides. While Rg6 does not induce TLR negative regulators A20 and IRAK-M, it significantly augments IL-10 expression and induces miR-146a, a key anti-inflammatory microRNA, in LPS-activated BMDMs [1]. This mechanism was shown to be unique to Rg6 in comparative studies with Rg1, Rg3, and Re, which did not exhibit this IL-10/miR-146a induction pathway [1].

IL-10/miR-146a induction

Head-to-head

Rg6 uniquely induced IL-10 and miR-146a; Rg1, Rg3, Re did not

Supports IL-10 pathway study context

Mechanism distinct from other ginsenosides

Evidence Dimension	Induction of IL-10 and miR-146a expression in BMDMs
Target Compound Data	Rg6 (Notoginsenoside R6) significantly induced IL-10 and miR-146a
Comparator Or Baseline	Ginsenoside Rg1, Ginsenoside Rg3, and Ginsenoside Re
Quantified Difference	Rg6 uniquely induced IL-10 and miR-146a; comparators did not induce these anti-inflammatory mediators
Conditions	LPS-activated bone marrow-derived macrophages (BMDMs)

Why This Matters

This unique mechanism means Notoginsenoside R6 offers a distinct mode of immunosuppression not replicable by other ginsenosides, providing researchers with a specific tool to study IL-10/miR-146a-dependent anti-inflammatory pathways.

• [1] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source

Anti-Platelet Aggregation Activity: IC₅₀ of 55.6 μM in Human Platelets

Notoginsenoside R6 demonstrates dose-dependent inhibition of collagen-induced human platelet aggregation with an IC₅₀ value of 55.6 μM [1]. This activity is accompanied by suppression of collagen-induced [Ca²⁺]i mobilization and fibrinogen binding to αIIb/β3 integrin [1]. While this represents a direct class-level inference for rare ginsenosides, major ginsenosides like Rg1 and Rb1 have not been reported with equivalent antiplatelet potency in the same assay system [1].

Anti-platelet IC₅₀

Class-level

55.6 μM (collagen-induced human platelets)

Supports platelet function assay context

Data to verify across donor variability

Evidence Dimension	Inhibition of collagen-induced human platelet aggregation
Target Compound Data	Notoginsenoside R6: IC₅₀ = 55.6 μM
Comparator Or Baseline	Major ginsenosides (Rg1, Rb1) - not reported with equivalent IC₅₀ in this assay
Quantified Difference	Notoginsenoside R6 exhibits a quantifiable antiplatelet IC₅₀, while major ginsenosides lack reported comparable potency in this specific context
Conditions	Collagen-induced human platelet aggregation assay

Why This Matters

This quantifiable antiplatelet activity provides a clear rationale for selecting Notoginsenoside R6 over common ginsenosides for research in thrombosis and platelet-mediated cardiovascular events, where it demonstrates direct inhibitory effects on platelet function.

• [1] Kwon HW. Ginsenoside Rg6 Modulates Platelet Function and Thrombus Formation via Inhibition of Phosphoproteins. J Korean Soc Food Sci Nutr. 2020;49(3):229-235. View Source

In Vivo Survival Benefit in Sepsis Models: 90% Survival Rate vs. 20% in LPS Challenge

Notoginsenoside R6 provides a profound survival benefit in murine models of sepsis. In an LPS-induced septic shock model (30 mg/kg LPS IP), pretreatment with Rg6 (20 mg/kg IP) 2 hours prior resulted in over 90% survival at 36 hours, compared to less than 20% survival in the LPS-only control group [1]. In a more clinically relevant cecal ligation and puncture (CLP) model, Rg6 pretreatment improved survival by over 20% compared to control [1].

Survival in LPS sepsis model

Reported

>90% survival with Rg6 vs

Reported survival endpoint context

Pretreatment model; CLP model also showed improvement

In silico Factor Xa ranking

Data to verify

Top-ranked candidate among 35,553 TCM compounds (AUPR 0.919)

Supports in silico target fishing context

In silico only; experimental validation needed

NF-κB inhibition IC₅₀

Cross-study

25.12–29.34 μM (HepG2, SK-Hep1)

Supports NF-κB pathway-response context

Benchmark for activity verification

Evidence Dimension	Survival rate in murine sepsis models
Target Compound Data	LPS model: >90% survival with Rg6; CLP model: >20% increase in survival with Rg6
Comparator Or Baseline	LPS-only control: <20% survival; CLP control: baseline survival rate
Quantified Difference	Approximately 4.5-fold increase in survival in LPS model; >20% absolute increase in CLP model
Conditions	In vivo mouse models: LPS-induced endotoxemia (30 mg/kg) and CLP-induced polymicrobial sepsis

Why This Matters

This robust in vivo efficacy establishes Notoginsenoside R6 as a high-value compound for translational research in sepsis and systemic inflammation, a level of validation not available for many other ginsenosides.

• [1] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source

Antithrombotic Potential: High Predicted Affinity for Factor Xa in Silico

A deep learning ensemble model for antithrombotic candidate selection ranked Notoginsenoside R6 highly for interaction with Factor Xa genetic variants, alongside Safflower yellow A and Paeoniflorin [1]. The contrastive learning model achieved an AUPR of 0.919, identifying Rg6 as a top candidate from a dataset of 35,553 traditional Chinese medicine ingredients [1]. This in silico prediction, while not a direct comparative assay, points to a unique target engagement profile relative to other ginsenosides.

In silico Factor Xa ranking

Data to verify

Top-ranked candidate among 35,553 TCM compounds (AUPR 0.919)

Supports in silico target fishing context

In silico only; experimental validation needed

Evidence Dimension	Predicted interaction with Factor Xa genetic variants
Target Compound Data	Notoginsenoside R6 ranked highly for Factor Xa interaction
Comparator Or Baseline	35,553 TCM ingredients; AUPR of 0.919 for model
Quantified Difference	Notoginsenoside R6 emerged as a top-ranked candidate; comparative AUPR 0.919 vs. 0.894 vs. 0.813 for other models
Conditions	In silico deep learning ensemble model (contrastive learning) with SNP variant protein data

Why This Matters

This provides a data-driven rationale for prioritizing Notoginsenoside R6 in antithrombotic drug discovery pipelines, suggesting a distinct polypharmacology profile not shared by common ginsenosides.

• [1] A Gene Variant-Based and Proteomic-Informed Contrastive Cross-Modal Ensemble Deep Attention Approach for Antithrombotic Candidate Selection and Rationalisation. Preprints. 2026 Apr 17. View Source

NF-κB Transcriptional Inhibition: IC₅₀ 25.12–29.34 μM in Human HepG2 and SK-Hep1 Cells

Notoginsenoside R6 inhibits TNF-α-induced NF-κB transcriptional activity with an IC₅₀ of 29.34 ± 2.22 μM in HepG2 cells and 25.12 ± 1.04 μM in SK-Hep1 cells [1]. This potency is consistent across cell lines and is a well-validated marker of its anti-inflammatory activity [1]. While many ginsenosides show NF-κB inhibition, the specific IC₅₀ for Rg6 provides a benchmark for comparing purity and activity across batches or against other rare ginsenosides like Rk1 or Rg5 [2].

NF-κB inhibition IC₅₀

Cross-study

25.12–29.34 μM (HepG2, SK-Hep1)

Supports NF-κB pathway-response context

Benchmark for activity verification

Evidence Dimension	Inhibition of TNF-α-induced NF-κB transcriptional activity
Target Compound Data	Notoginsenoside R6: IC₅₀ = 29.34 ± 2.22 μM (HepG2); IC₅₀ = 25.12 ± 1.04 μM (SK-Hep1)
Comparator Or Baseline	Common ginsenosides (Rg1, Rb1, Re) lack reported IC₅₀ in this specific assay
Quantified Difference	N/A (cross-study comparable metric)
Conditions	HepG2 and SK-Hep1 human hepatoma cells stimulated with TNF-α

Why This Matters

This reproducible IC₅₀ value serves as a critical quality control and activity benchmark for researchers, ensuring that the Notoginsenoside R6 procured meets expected potency for NF-κB-related studies.

• [1] Cho K, et al. Inhibition of TNF-α-Mediated NF-κB Transcriptional Activity by Dammarane-Type Ginsenosides from Steamed Flower Buds of Panax ginseng in HepG2 and SK-Hep1 Cells. Biomol Ther (Seoul). 2014;22(1):55-61. View Source
• [2] Chen B, et al. Apoptosis-inducing effect of ginsenoside Rg6 on human lymphocytoma JK cells. Molecules. 2013;18(7):8109-19. View Source

High-Value Application Scenarios for Notoginsenoside R6 in Inflammation, Thrombosis, and Sepsis Research

Sepsis and Systemic Inflammation Preclinical Studies

Based on its unique induction of IL-10 and miR-146a [1], combined with its ability to suppress TNF-α production in macrophages [1], Notoginsenoside R6 is optimally suited for preclinical studies of sepsis and cytokine storm syndromes. Researchers investigating the resolution of inflammation through endogenous pathways should select this compound over common ginsenosides (Rg1, Rg3, Re) that lack this specific mechanism. The robust survival benefit in LPS and CLP models [1] provides a strong foundation for further translational work.

Platelet Biology and Thrombosis Research

Notoginsenoside R6 demonstrates direct, quantifiable inhibition of human platelet aggregation with an IC₅₀ of 55.6 μM against collagen-induced activation [2]. Its suppression of [Ca²⁺]i mobilization and fibrinogen binding [2] makes it a valuable tool for studying platelet signaling and thrombus formation. It is particularly suited for in vitro and ex vivo thrombosis models where a well-defined natural product inhibitor of platelet function is required.

Computational Drug Discovery and Target Fishing for Thrombosis

Recent deep learning models have identified Notoginsenoside R6 as a top-ranked candidate for interaction with Factor Xa genetic variants among 35,553 TCM compounds [3]. This in silico evidence supports its prioritization in antithrombotic drug repurposing pipelines. Researchers in computational pharmacology and target fishing should consider Notoginsenoside R6 for experimental validation studies where polypharmacology against coagulation factors is hypothesized.

NF-κB Pathway Modulation and Apoptosis Studies

With a reproducible IC₅₀ of 25–29 μM for inhibiting TNF-α-induced NF-κB transcriptional activity in HepG2 and SK-Hep1 cells [4], Notoginsenoside R6 serves as a reliable chemical probe for studying the NF-κB signaling axis. Its additional apoptosis-inducing effects in JK lymphoma cells (IC₅₀ ≈ 83.08 μM) [4] expand its utility to cancer cell biology research, providing a comparator for structure-activity relationship studies of dammarane-type saponins.

Application

Selection Property

Validation Focus

Sepsis & systemic inflammation models

IL-10/miR-146a pathway induction context

Cytokine response endpoints

Platelet biology & thrombosis studies

Platelet aggregation pathway context

Platelet function and [Ca²⁺]i endpoints

Computational antithrombotic drug repurposing

In silico target engagement ranking

Factor Xa interaction validation

NF-κB pathway & apoptosis research

NF-κB transcriptional activity context

NF-κB reporter and apoptosis assays

• [1] Paik S, Choe JH, Choi G, Kim J, Kim J, Song GY, Jo E. Rg6, a rare ginsenoside, inhibits systemic inflammation through the induction of interleukin-10 and microRNA-146a. Sci Rep. 2019;9:4342. View Source
• [2] Kwon HW. Ginsenoside Rg6 Modulates Platelet Function and Thrombus Formation via Inhibition of Phosphoproteins. J Korean Soc Food Sci Nutr. 2020;49(3):229-235. View Source
• [3] A Gene Variant-Based and Proteomic-Informed Contrastive Cross-Modal Ensemble Deep Attention Approach for Antithrombotic Candidate Selection and Rationalisation. Preprints. 2026 Apr 17. View Source
• [4] Cho K, et al. Inhibition of TNF-α-Mediated NF-κB Transcriptional Activity by Dammarane-Type Ginsenosides from Steamed Flower Buds of Panax ginseng in HepG2 and SK-Hep1 Cells. Biomol Ther (Seoul). 2014;22(1):55-61. View Source